Cas no 1025264-64-5 ((E)-N-(4-Chlorophenyl)-2-[(4-fluorophenyl)iminomethyl]-3-hydroxybut-2-enamide)

• Product Name: (E)-N-(4-Chlorophenyl)-2-[(4-fluorophenyl)iminomethyl]-3-hydroxybut-2-enamide
• CAS No: 1025264-64-5
• MF: C₁₇H₁₄ClFN₂O₂
• MW: 332.756666660309
• MDL: MFCD02662258
• CID: 4677337
• Update Time: 2025-05-20

(E)-N-(4-Chlorophenyl)-2-[(4-fluorophenyl)iminomethyl]-3-hydroxybut-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-ACETYL-N-(4-CHLOROPHENYL)-3-((4-FLUOROPHENYL)AMINO)PROP-2-ENAMIDE
• (E)-N-(4-Chlorophenyl)-2-[(4-fluorophenyl)iminomethyl]-3-hydroxybut-2-enamide

• MDL： MFCD02662258
• Inchi： 1S/C17H14ClFN2O2/c1-11(22)16(10-20-14-8-4-13(19)5-9-14)17(23)21-15-6-2-12(18)3-7-15/h2-10,22H,1H3,(H,21,23)/b16-11+,20-10+
• InChI Key： NMTHOKRCPUBVNJ-BCVXFVMSSA-N
• SMILES： ClC1C=CC(=CC=1)NC(/C(/C=N/C1C=CC(=CC=1)F)=C(\C)/O)=O

Computed Properties

• Exact Mass: 332.073
• Monoisotopic Mass: 332.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 61.7

Additional information on (E)-N-(4-Chlorophenyl)-2-[(4-fluorophenyl)iminomethyl]-3-hydroxybut-2-enamide

Compound CAS No. 1025264-64-5: (E)-N-(4-Chlorophenyl)-2-[(4-fluorophenyl)iminomethyl]-3-hydroxybut-2-enamide

The compound (E)-N-(4-Chlorophenyl)-2-[(4-fluorophenyl)iminomethyl]-3-hydroxybut-2-enamide (CAS No. 1025264-64-5) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amidine derivatives, which are known for their versatility in chemical synthesis and biological activity. The molecule features a conjugated system, including a hydroxybutenamide group, a 4-chlorophenyl substituent, and a 4-fluorophenyl iminomethyl group, which contribute to its unique electronic and steric properties.

Recent studies have highlighted the importance of amidine derivatives in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. The (E)-configuration of this compound plays a critical role in its stereochemical properties, influencing its interaction with biological targets. The presence of electron-withdrawing groups such as chlorine and fluorine atoms enhances the molecule's ability to participate in hydrogen bonding and π-interactions, making it a promising candidate for medicinal chemistry applications.

One of the most notable aspects of CAS No. 1025264-64-5 is its potential as a lead compound in the design of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The hydroxybutenamide group has been shown to exhibit anti-inflammatory activity, while the 4-chlorophenyl and 4-fluorophenyl substituents contribute to improved pharmacokinetic properties, including bioavailability and metabolic stability.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. The conjugated system within the molecule makes it an attractive candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and photovoltaic devices. The imino group within the structure facilitates charge transport properties, which are essential for these applications.

The synthesis of (E)-N-(4-Chlorophenyl)-2-[(4-fluorophenyl)iminomethyl]-3-hydroxybut-2-enamide involves a multi-step process that typically begins with the preparation of intermediates such as hydroxybutyramide derivatives. The reaction sequence often includes nucleophilic substitution, condensation reactions, and stereochemical control to achieve the desired E-isomer. Recent advancements in asymmetric synthesis have enabled researchers to improve the enantiomeric excess of this compound, which is crucial for its application in chiral environments.

From an environmental perspective, the compound's stability and biodegradability have been evaluated to ensure minimal ecological impact. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, making it suitable for industrial applications where environmental safety is a priority.

In conclusion, CAS No. 1025264-64-5, or (E)-N-(4-Chlorophenyl)-2-[(4-fluorophenyl)iminomethyl]-3-hydroxybut-2-enamide, represents a versatile molecule with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development and materials science.